Cas no 2171962-86-8 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-3-(thiophen-2-yl)propanoic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-3-(thiophen-2-yl)propanoic acid
• CAS No: 2171962-86-8
• MF: C₂₇H₂₈N₂O₅S
• MW: 492.586626052856
• CID: 6097581
• PubChem ID: 165536164
• Update Time: 2025-06-14

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-3-(thiophen-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-3-(thiophen-2-yl)propanoic acid
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]-3-(thiophen-2-yl)propanoic acid
• EN300-1510438
• 2171962-86-8

• Inchi： 1S/C27H28N2O5S/c1-3-27(2,25(32)28-22(15-24(30)31)23-13-8-14-35-23)29-26(33)34-16-21-19-11-6-4-9-17(19)18-10-5-7-12-20(18)21/h4-14,21-22H,3,15-16H2,1-2H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： PQIPBWGMNPZLJC-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CC(=O)O)NC(C(C)(CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 492.17189317g/mol
• Monoisotopic Mass: 492.17189317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 757
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 133Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-3-(thiophen-2-yl)propanoic acid

Comprehensive Analysis of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-3-(thiophen-2-yl)propanoic acid (CAS No. 2171962-86-8)

The compound 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-3-(thiophen-2-yl)propanoic acid (CAS No. 2171962-86-8) is a highly specialized peptide derivative with significant applications in pharmaceutical research and organic synthesis. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a thiophene moiety, makes it a valuable intermediate in the development of novel bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in drug discovery and peptide-based therapeutics.

One of the most searched topics in AI-driven drug discovery is the optimization of peptide synthesis protocols. The Fmoc group in 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-3-(thiophen-2-yl)propanoic acid is particularly noteworthy, as it is widely used in solid-phase peptide synthesis (SPPS). This method is a cornerstone in modern biotechnology, enabling the efficient production of complex peptides with high purity. The incorporation of a thiophene ring further enhances the compound's utility, as thiophene derivatives are known for their electronic properties and bioactivity.

Recent advancements in computational chemistry have sparked interest in the structure-activity relationship (SAR) of compounds like 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-3-(thiophen-2-yl)propanoic acid. Machine learning models are being employed to predict its binding affinity and pharmacokinetic properties, which are critical for targeted drug delivery systems. This aligns with the growing demand for personalized medicine, where peptide-based drugs are gaining traction due to their high specificity and low toxicity.

The synthetic versatility of CAS No. 2171962-86-8 also makes it a subject of interest in material science. Thiophene-containing compounds are often explored for their conductive properties, which are essential in the development of organic electronics and sensors. This dual applicability in pharmaceuticals and advanced materials underscores the compound's multidisciplinary relevance.

From an SEO perspective, users frequently search for terms like "Fmoc-protected amino acids," "thiophene derivatives in drug design," and "CAS 2171962-86-8 applications." These queries reflect the compound's broad appeal across academic and industrial sectors. By addressing these topics, this article aims to provide a comprehensive resource for researchers and professionals seeking detailed information on this compound.

In conclusion, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-3-(thiophen-2-yl)propanoic acid represents a fascinating intersection of chemistry, biology, and technology. Its multifunctional design and diverse applications make it a compelling subject for ongoing research. As the fields of peptide engineering and organic electronics continue to evolve, this compound is poised to play a pivotal role in shaping future innovations.